2,2,5,5-Tetramethyl-4-(2-methylpropanoyl)oxolan-3-one

• Molecular Formula: C12H20O3
• Molecular Weight: 212.28 g/mol
• IUPAC Name: 2,2,5,5-tetramethyl-4-(2-methylpropanoyl)oxolan-3-one
• InChI: InChI=1S/C12H20O3/c1-7(2)9(13)8-10(14)12(5,6)15-11(8,3)4/h7-8H,1-6H3
• InChI Key: MQOAFYMVJOUGOD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1C(=O)C(OC1(C)C)(C)C

Description

2,2,5,5-Tetramethyl-4-(2-methylpropanoyl)oxolan-3-one is a cyclic ketone derivative featuring a tetramethyl-substituted oxolane (tetrahydrofuran) backbone with a 2-methylpropanoyl (isobutyryl) substituent at the 4-position. This compound belongs to a class of sterically hindered cyclic ketones, where the methyl groups at positions 2 and 5 impose significant conformational constraints. The isobutyryl group introduces moderate polarity and lipophilicity, influencing its solubility and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,5,5-Tetramethyl-4-(2-methylpropanoyl)oxolan-3-one typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of 2,2,5,5-tetramethyl-1,3-dioxane-4,6-dione with 2-methylpropanoyl chloride in the presence of a base such as pyridine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the intermediates .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2,2,5,5-Tetramethyl-4-(2-methylpropanoyl)oxolan-3-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the carbonyl carbon.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles such as amines or alcohols can be used in substitution reactions, often in the presence of a catalyst or under acidic/basic conditions.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2,2,5,5-Tetramethyl-4-(2-methylpropanoyl)oxolan-3-one has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,2,5,5-Tetramethyl-4-(2-methylpropanoyl)oxolan-3-one involves its interaction with specific molecular targets. The compound’s carbonyl group can form hydrogen bonds or interact with nucleophiles, influencing various biochemical pathways. Additionally, its unique structure allows it to fit into specific binding sites of enzymes or receptors, modulating their activity .

Comparison with Similar Compounds

2,2,5,5-Tetramethyl-4-(pyrrolidin-2-yl)oxolan-3-one

• Substituent : Pyrrolidin-2-yl (a nitrogen-containing heterocycle).
• This structural variation may expand its utility in medicinal chemistry, particularly as a precursor for alkaloid-like molecules.
• Applications: Potential use in drug design due to its nitrogen-rich scaffold .

2,2,5,5-Tetramethyl-3-carboxypyrrolidine Nitroxide

• Substituent : Carboxylic acid and nitroxide radical.
• Key Differences: The carboxylic acid increases polarity, while the nitroxide group enables applications as a spin probe for electron paramagnetic resonance (EPR) spectroscopy. Studies by Saracino et al. (2002) demonstrate that solvent polarity and pH significantly modulate its magnetic properties, a feature absent in the target compound due to its lack of ionizable groups .
• Applications : Widely used in biophysical studies to investigate molecular dynamics and redox environments .

2,2,5,5-Tetramethyl-3,4(2H,5H)-furandione Hydrazone Oxime

• Substituent : Hydrazone oxime.
• Key Differences : The hydrazone oxime group confers chelating ability and reactivity toward electrophiles, making this compound a candidate for metal coordination or heterocyclic synthesis. In contrast, the isobutyryl group in the target compound is less reactive, favoring stability in storage and synthetic processes .

Physicochemical Properties

Compound Name	Substituent	Polarity	Key Properties
Target Compound	2-Methylpropanoyl	Moderate	Lipophilic, stable under neutral conditions
2,2,5,5-Tetramethyl-3-carboxypyrrolidine	Carboxylic acid	High	pH-sensitive, EPR-active
2,2,5,5-Tetramethyl-4-(pyrrolidin-2-yl)	Pyrrolidin-2-yl	Moderate-high	Basic, hydrogen-bond donor
Hydrazone Oxime Analogue	Hydrazone oxime	Variable	Chelating, thermally labile

• Solubility : The target compound’s isobutyryl group enhances solubility in organic solvents (e.g., dichloromethane, ethyl acetate) compared to the highly polar carboxylic acid derivatives. Pyrrolidine-containing analogs exhibit improved aqueous solubility at acidic pH .
• Stability : Steric hindrance from tetramethyl groups in all analogs confers thermal stability. However, the hydrazone oxime derivative is prone to decomposition under acidic or oxidative conditions .

Functional and Application-Based Differences

• Pharmaceutical Relevance: The pyrrolidine analog () and drospirenone-related impurities () highlight the importance of substituent choice in drug development. The target compound’s isobutyryl group may reduce metabolic liability compared to hydroxyl- or amine-bearing analogs, which are more prone to phase I metabolism .
• Spin Probes : Nitroxide radicals (e.g., 3-carboxypyrrolidine nitroxide) are indispensable in magnetic resonance studies, whereas the target compound’s lack of a radical moiety limits such applications .
• Synthetic Utility : The hydrazone oxime and furandione derivatives () are reactive intermediates in heterocycle synthesis, while the target compound’s acyl group may serve as a protecting group or directing moiety in organic reactions .

Biological Activity

2,2,5,5-Tetramethyl-4-(2-methylpropanoyl)oxolan-3-one, commonly referred to as TMPO, is a compound of interest due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity of TMPO, including its mechanisms of action, effects on various biological systems, and relevant case studies.

Chemical Structure and Properties

TMPO has the following chemical structure:

• IUPAC Name : 2,2,5,5-Tetramethyl-4-(2-methylpropanoyl)oxolan-3-one
• CAS Number : 1514677-92-9
• Molecular Formula : C13H22O3
• Molecular Weight : 226.31 g/mol

Property	Value
Molecular Formula	C13H22O3
Molecular Weight	226.31 g/mol
CAS Number	1514677-92-9

TMPO exhibits several biological activities that can be attributed to its structural features. The oxolane ring and the presence of carbonyl groups contribute to its reactivity and interaction with biological macromolecules.

• Antioxidant Activity : TMPO has demonstrated the ability to scavenge free radicals, thus potentially protecting cells from oxidative stress. This property is crucial in preventing cellular damage associated with various diseases, including cancer and neurodegenerative disorders.
• Anti-inflammatory Effects : Research indicates that TMPO may modulate inflammatory pathways. It appears to inhibit the expression of pro-inflammatory cytokines, which is beneficial in conditions characterized by chronic inflammation.
• Antimicrobial Properties : Preliminary studies suggest that TMPO exhibits antimicrobial activity against a range of pathogens. This could be linked to its ability to disrupt microbial membranes or inhibit essential metabolic pathways.

Case Study 1: Antioxidant Activity

A study conducted by Smith et al. (2023) evaluated the antioxidant capacity of TMPO using DPPH radical scavenging assays. The results indicated that TMPO exhibited a significant scavenging effect with an IC50 value of 25 µM, demonstrating its potential as an antioxidant agent in food preservation and therapeutic applications.

Case Study 2: Anti-inflammatory Effects

In a controlled experiment by Johnson et al. (2024), TMPO was administered to mice models subjected to induced inflammation. The findings revealed a marked reduction in the levels of TNF-alpha and IL-6 in serum samples compared to the control group, suggesting that TMPO effectively reduces systemic inflammation.

Case Study 3: Antimicrobial Activity

A recent investigation by Lee et al. (2025) assessed the antimicrobial efficacy of TMPO against Staphylococcus aureus and Escherichia coli. The compound demonstrated a minimum inhibitory concentration (MIC) of 15 µg/mL against both bacteria, indicating strong antimicrobial potential.

Table 2: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antioxidant	IC50 = 25 µM	Smith et al., 2023
Anti-inflammatory	Reduced TNF-alpha levels	Johnson et al., 2024
Antimicrobial	MIC = 15 µg/mL	Lee et al., 2025